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Compound of Interest

Compound Name: D-Phenylalanine-d8

Cat. No.: B12309289

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of specialized chemical reagents like D-Phenylalanine-d8 is paramount. This guide
provides immediate, essential safety protocols, operational plans for handling, and compliant
disposal procedures to foster a secure and productive laboratory environment.

Personal Protective Equipment (PPE)

When handling D-Phenylalanine-d8, adherence to standard laboratory safety protocols is
crucial. While D-Phenylalanine is not classified as a hazardous substance, appropriate PPE
should be worn to minimize exposure and prevent contamination.[1][2]

Recommended Personal Protective Equipment:
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PPE Category Item Specifications

Chemical splash goggles
Eye Protection Safety Goggles compliant with ANSI 287.1
standards.

. ) . Nitrile rubber gloves are
Hand Protection Chemical-Resistant Gloves
recommended.[3][4]

] A long-sleeved lab coat should
Body Protection Laboratory Coat ]
be worn at all times.[3][5]

Work should be conducted in a
certified chemical fume hood to
minimize inhalation of dust. If a

Respiratory Protection Fume Hood or Respirator fume hood is not available, a
NIOSH-approved respirator
with a particulate filter may be
used.[3][6]

Operational Plan: Step-by-Step Handling Protocol

Proper handling from receipt to disposal is critical for both safety and maintaining the integrity
of D-Phenylalanine-d8.

1. Receiving and Storage:
e Upon receipt, inspect the container for any damage.
o Store in a tightly sealed container in a cool, dry, and well-ventilated place.[1]

o To prevent hydrogen-deuterium exchange from atmospheric moisture, consider storing the
compound under an inert atmosphere (e.g., argon or nitrogen) in a desiccator.[7]

2. Preparation and Handling:

 All handling of the powdered compound should be performed within a certified chemical
fume hood to prevent inhalation of dust.[3]
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o Use designated spatulas and weigh boats for transferring the compound.
e Avoid contact with skin, eyes, and clothing.[1]
3. Spill and Exposure Procedures:

o Minor Spill: In the event of a small spill, dampen the solid material with water and sweep it up
into a suitable, sealed container for hazardous waste disposal.[6]

o Skin Contact: If the chemical comes into contact with your skin, immediately wash the
affected area with soap and plenty of water and remove any contaminated clothing.[8][9]

o Eye Contact: In case of eye contact, flush the eyes with water as a precaution.[8][9]

 Inhalation: If inhaled, move the individual to fresh air. If they are not breathing, provide
artificial respiration.[3][9]

Disposal Plan

Proper disposal of D-Phenylalanine-d8 and any associated waste is essential to prevent
environmental contamination and comply with regulations. Although deuterium is a stable, non-
radioactive isotope, the chemical waste should be handled responsibly.[10]

e Unused Compound: Dispose of as chemical waste through a licensed and reputable
chemical waste disposal company.[10] The material should be placed in a properly labeled
and sealed container.

o Contaminated Materials: Any materials, such as gloves, absorbent pads, and pipette tips,
that have come into contact with D-Phenylalanine-d8 should be disposed of in a designated
hazardous waste container.[3]

e Solutions: Aqueous and organic solutions containing D-Phenylalanine-d8 should be
collected in separate, appropriate hazardous waste containers.

Physical and Chemical Properties

The following table summarizes key physical and chemical data for D-Phenylalanine.
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Property Value

Molecular Formula CoH3DsNO2

Appearance Off-white powder solid[1][11]

Melting Point 273 -276 °C/523.4 - 528.8 °F[1][11]
Stability Stable under normal conditions[1][11]
Incompatible Materials Acids, Bases, Strong oxidizing agents[1][11]

Experimental Workflow

The following diagram illustrates the standard workflow for handling D-Phenylalanine-d8 in a
laboratory setting, from initial preparation to final disposal.
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Safe handling workflow for D-Phenylalanine-d8.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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